5-(Ethoxycarbonyl)furan-2-carboxylic acid
Overview
Description
“5-(Ethoxycarbonyl)furan-2-carboxylic acid” is a furanic compound . It has a molecular weight of 183.96 . It is a solid substance stored in an inert atmosphere, under -20°C .
Synthesis Analysis
The synthesis of furanic compounds like “this compound” involves the use of pinacol boronic esters . Protodeboronation of these esters is a key step in the synthesis process . This process is paired with a Matteson–CH2–homologation, allowing for formal anti-Markovnikov alkene hydromethylation .Molecular Structure Analysis
The IUPAC name of “this compound” is 5-(ethoxycarbonyl)-2-furylboronic acid . Its InChI code is 1S/C7H9BO5/c1-2-12-7(9)5-3-4-6(13-5)8(10)11/h3-4,10-11H,2H2,1H3 .Physical And Chemical Properties Analysis
“this compound” is a solid substance . It has a molecular weight of 183.96 . It is stored in an inert atmosphere, under -20°C .Scientific Research Applications
Biomass Utilization
5-(Ethoxycarbonyl)furan-2-carboxylic acid plays a crucial role in the transformation from C5 platform to C6 derivatives in biomass utilizations . This compound is used in the catalytic synthesis of 2,5-furandicarboxylic acid from furoic acid .
Catalytic Production of Biobased Monomers
A novel catalytic strategy involving protective chemistry has been developed for the selective production of 5-formylfuran-2-carboxylic acid (FFCA) and furan-2,5-dicarboxylic acid (FDCA) from concentrated 5-hydroxymethylfurfural (HMF) solutions . This compound is a key intermediate in this process .
Synthesis of High-Nuclearity Heterometallic Complex
This compound is used in the synthesis of a single-molecule magnet, Mn 11 Gd 2 based high-nuclearity heterometallic complex .
Synthesis of Antidiabetic Vanadyl Complex
This compound is also used in the synthesis of an orally active antidiabetic vanadyl complex, bis (α-furancarboxylato)oxovanadium (IV) .
Fungicide
Furfural, a derivative of this compound, is known to be particularly effective as a fungicide in inhibiting the growth of wheat smut (Tilletis foetens) .
Food Contact Materials
Although not directly related to this compound, its derivative furan-2,5-dicarboxylic acid has been assessed for its safety for use in food contact materials .
Safety and Hazards
Future Directions
The future directions for “5-(Ethoxycarbonyl)furan-2-carboxylic acid” and similar furanic compounds involve the switch from traditional resources such as crude oil to biomass . This change requires the replacement of the workhorse of chemical reactants and petroleum refineries with biorefineries . The main purpose of this change is to show the spectacular range of compounds that can be economically synthesized from biomass via furanic platform chemicals .
Mechanism of Action
Target of Action
Furan derivatives have been known to interact with various biological targets, contributing to their diverse therapeutic effects .
Mode of Action
Furan derivatives are known for their ability to form complexes with various enzymes and receptors, altering their function . The exact interaction of this compound with its targets, and the resulting changes, require further investigation.
Biochemical Pathways
Furan derivatives are involved in a wide range of biochemical processes, suggesting that this compound may also interact with multiple pathways .
Result of Action
Furan derivatives are known to exhibit a wide range of biological activities, suggesting that this compound may also have diverse effects at the molecular and cellular levels .
properties
IUPAC Name |
5-ethoxycarbonylfuran-2-carboxylic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H8O5/c1-2-12-8(11)6-4-3-5(13-6)7(9)10/h3-4H,2H2,1H3,(H,9,10) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SMMNUDQGZVFDTO-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=CC=C(O1)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H8O5 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
184.15 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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